Cas no 2241127-99-9 (2-(tert-butoxy)carbonyl-decahydrocycloheptacpyrrole-3a-carboxylic acid)

• Product Name: 2-(tert-butoxy)carbonyl-decahydrocycloheptacpyrrole-3a-carboxylic acid
• CAS No: 2241127-99-9
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• CID: 5868415
• PubChem ID: 138013780
• Update Time: 2023-12-14

2-(tert-butoxy)carbonyl-decahydrocycloheptacpyrrole-3a-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(tert-butoxy)carbonyl-decahydrocycloheptacpyrrole-3a-carboxylic acid
• 2-[(tert-butoxy)carbonyl]-decahydrocyclohepta[c]pyrrole-3a-carboxylic acid
• 2-[(2-Methylpropan-2-yl)oxycarbonyl]-1,3,4,5,6,7,8,8a-octahydrocyclohepta[c]pyrrole-3a-carboxylic acid
• 2241127-99-9
• EN300-1664094

• Inchi： 1S/C15H25NO4/c1-14(2,3)20-13(19)16-9-11-7-5-4-6-8-15(11,10-16)12(17)18/h11H,4-10H2,1-3H3,(H,17,18)
• InChI Key： RLUXAMDTTUIQBK-UHFFFAOYSA-N
• SMILES： OC(C12CCCCCC1CN(C(=O)OC(C)(C)C)C2)=O

Computed Properties

• Exact Mass: 283.17835828g/mol
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 66.8Ų